6-Bromo-N,7-dimethylpyrido[2,3-d]pyrimidin-2-amine

• Molecular Formula: C9H9BrN4
• Molecular Weight: 253.10 g/mol
• IUPAC Name: 6-bromo-N,7-dimethylpyrido[2,3-d]pyrimidin-2-amine
• InChI: InChI=1S/C9H9BrN4/c1-5-7(10)3-6-4-12-9(11-2)14-8(6)13-5/h3-4H,1-2H3,(H,11,12,13,14)
• InChI Key: VXIPPNFZDKMJAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C=NC(=NC2=N1)NC)Br

Description

6-Bromo-N,7-dimethylpyrido[2,3-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C9H9BrN4 and its molecular weight is 253.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cool a solution of N,7-dimethylpyrido[2,3-d]pyrimidin-2-amine (6.73 g, 38.6 mmol) in acetonitrile (160 mL) in an ice bath and shield from light with aluminum foil. Add N-bromosuccinimide (6.88 g, 38.6 mmol) and stir at 0° C. for 2 h. Transfer the reaction to a 5° C. refrigerator for 4 days. Collect the solid by filtration. Wash the solid with DCM and concentrate the washings to obtain the title compound (3.0 g, 31% yield). MS (m/z): 253.0/255.0 (M+1).